5-(Pentadeca-8,11,14-trien-1-yl)resorcinol monomethyl ether
Overview
Description
5-(pentadeca-8,11,14-trien-1-yl)resorcinol monomethyl ether is a phenol compound having a methoxy substituent at the 3-position and a 8-cis,11-cis-pentadeca-8,11,14-trien-1-yl substituent at the 5-position. It is a monomethoxybenzene and a member of phenols. It derives from a resorcinol.
Scientific Research Applications
Novel Compound Discovery
5-(Pentadeca-8,11,14-trien-1-yl)resorcinol monomethyl ether, a novel compound, was first reported in the study of Artemisia annua. This discovery marked the first identification of a monomethylated 5-alkyl resorcinol, expanding our understanding of long-chain alkylresorcinols (Brown, 1992).
Synthesis and Chemical Properties
Research has focused on synthesizing variations of this compound, notably the synthesis of 5-[(Z)-pentadec-8-enyl]resorcinol and 5-[(ZZ)-pentadeca-8,11-dienyl]resorcinol dimethyl ether. These studies contribute to our understanding of the synthetic pathways and chemical properties of such compounds (Baylis, Odle, & Tyman, 1981).
Antioxidant Properties
Alkylresorcinols, including this specific compound, have been studied for their antioxidant properties. They act as antioxidants and protect polyunsaturated fatty acids against peroxidation. However, they exhibit low hydrogen donation and peroxyl radical-scavenging potency, which is crucial in understanding their antioxidant activity (Kamal-Eldin, Pouru, Eliasson, & Åman, 2001).
Antifungal Applications
Extracts containing this compound from mango fruit peel have demonstrated antifungal activity. This compound acts against Alternaria alternata, a fungus responsible for black spot disease in mangoes (Cojocaru et al., 1986).
Membrane Permeability Alteration
This compound can induce potassium release from liposomes and erythrocytes, suggesting its role in inducing specific permeability changes in membranes. This finding is significant for understanding how certain compounds interact with cell membranes (Kozubek & Demel, 1980).
properties
Molecular Formula |
C22H32O2 |
|---|---|
Molecular Weight |
328.5 g/mol |
IUPAC Name |
3-methoxy-5-[(8Z,11Z)-pentadeca-8,11,14-trienyl]phenol |
InChI |
InChI=1S/C22H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-17-21(23)19-22(18-20)24-2/h3,5-6,8-9,17-19,23H,1,4,7,10-16H2,2H3/b6-5-,9-8- |
InChI Key |
GKGSHNPKQBMHTD-AFJQJTPPSA-N |
Isomeric SMILES |
COC1=CC(=CC(=C1)O)CCCCCCC/C=C\C/C=C\CC=C |
Canonical SMILES |
COC1=CC(=CC(=C1)O)CCCCCCCC=CCC=CCC=C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2'-O-sulfo-2-O-tetracosanoyl-3-O-[(2E,4S,6S,8S)-2,4,6,8-tetramethyltetracos-2-enoyl]-alpha,alpha-trehalose](/img/structure/B1262590.png)
